![molecular formula C10H11NO2 B6210636 1-ethyl-4-[(E)-2-nitroethenyl]benzene CAS No. 667452-47-3](/img/no-structure.png)
1-ethyl-4-[(E)-2-nitroethenyl]benzene
Description
1-ethyl-4-[(E)-2-nitroethenyl]benzene is a synthetic organic compound belonging to the nitrobenzene family. It is a colorless, crystalline solid with a melting point of 81-82 °C and a boiling point of 246-247 °C. This compound has a wide range of applications in the field of organic synthesis, including the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used as a building block for the production of other nitrobenzenes, such as 1-methyl-4-nitrobenzene and 1-hydroxy-4-nitrobenzene.
Scientific Research Applications
Electrophilic Aromatic Substitution Reactions
These applications highlight the versatility and significance of 1-ethyl-4-[(E)-2-nitroethenyl]benzene in scientific research. If you need further details or additional fields, feel free to ask! 😊
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-4-[(E)-2-nitroethenyl]benzene involves the reaction of 1-ethyl-4-iodobenzene with potassium carbonate and 2-nitroethenal in the presence of palladium catalyst.", "Starting Materials": [ "1-ethyl-4-iodobenzene", "potassium carbonate", "2-nitroethenal", "palladium catalyst" ], "Reaction": [ "1. Dissolve 1-ethyl-4-iodobenzene and potassium carbonate in DMF.", "2. Add 2-nitroethenal and palladium catalyst to the reaction mixture.", "3. Heat the reaction mixture at 80°C for 12 hours under nitrogen atmosphere.", "4. Cool the reaction mixture and filter off the precipitated potassium iodide.", "5. Concentrate the filtrate and purify the product by column chromatography to obtain 1-ethyl-4-[(E)-2-nitroethenyl]benzene." ] } | |
CAS RN |
667452-47-3 |
Product Name |
1-ethyl-4-[(E)-2-nitroethenyl]benzene |
Molecular Formula |
C10H11NO2 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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